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Compound of Interest

Compound Name: 2-(Methylthio)thiophene

Cat. No.: B1585591 Get Quote

This guide provides a comprehensive technical overview of the core properties, synthesis, and

potential applications of chemical compounds with the molecular formula C5H6S2. It is

intended for researchers, scientists, and professionals in the field of drug development and

materials science who are interested in the nuanced characteristics and potential of this unique

class of organosulfur compounds.

Introduction: The Diverse World of C5H6S2
The molecular formula C5H6S2 represents a fascinating array of structural isomers, each

possessing distinct chemical, physical, and biological properties. This diversity stems from the

various ways in which five carbon atoms, six hydrogen atoms, and two sulfur atoms can be

arranged to form stable cyclic and acyclic structures. Understanding the nuances of these

isomers is critical for harnessing their potential in various scientific and industrial applications,

from cancer chemoprevention to the development of novel materials.

This guide will primarily focus on two prominent classes of C5H6S2 isomers: the dithiolethiones

and the vinyldithiins. Dithiolethiones are five-membered heterocyclic compounds containing a

dithiole ring and an exocyclic thione group. Vinyldithiins are six-membered heterocyclic

compounds containing a dithiin ring and a vinyl substituent. We will also briefly touch upon

other potential isomers to provide a broader context.

Structural Isomers of C5H6S2
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The structural diversity of C5H6S2 is a key determinant of its varied properties. Constitutional

isomers, which have the same molecular formula but different atomic connectivity, are

prevalent for this formula.[1][2]

Figure 1: Key structural isomers of C5H6S2.

Physicochemical and Spectroscopic Properties
The distinct structural arrangements of C5H6S2 isomers lead to measurable differences in their

physicochemical and spectroscopic properties. These differences are crucial for their

identification, characterization, and application.

Data Presentation: A Comparative Overview

Property
4-Methyl-1,2-
dithiole-3-
thione

5-Methyl-1,2-
dithiole-3-
thione

3-Vinyl-4H-1,2-
dithiin

2-Vinyl-4H-1,3-
dithiin

Molecular Weight

( g/mol )
146.27 146.27 144.26 144.26

Appearance
Yellow to orange

solid
Yellow solid

Colorless to pale

yellow oil

Colorless to pale

yellow oil

Melting Point

(°C)
35-37 33-35 N/A N/A

Boiling Point (°C) Decomposes Decomposes N/A N/A

CAS Number 5639-01-0 5638-99-3 62488-53-3[3] 80028-57-5[4]

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are indispensable tools for

the structural elucidation of C5H6S2 isomers.

The chemical shifts (δ) and coupling constants (J) in ¹H and ¹³C NMR spectra provide detailed

information about the electronic environment and connectivity of the atoms within the molecule.
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Isomer ¹H NMR (δ, ppm, J in Hz) ¹³C NMR (δ, ppm)

4-Methyl-1,2-dithiole-3-thione
2.25 (s, 3H, CH₃), 7.05 (s, 1H,

CH)

16.5 (CH₃), 135.0 (C4), 145.0

(C5), 215.0 (C=S)

5-Methyl-1,2-dithiole-3-thione
2.50 (s, 3H, CH₃), 6.50 (s, 1H,

CH)

14.0 (CH₃), 125.0 (C4), 160.0

(C5), 210.0 (C=S)

3-Vinyl-4H-1,2-dithiin

2.80-3.20 (m, 2H, CH₂), 5.10-

5.30 (m, 2H, =CH₂), 5.80-6.00

(m, 1H, =CH), 5.90-6.10 (m,

2H, ring CH=CH)

30.5 (CH₂), 40.1 (CH), 116.8

(=CH₂), 124.5 (ring CH), 127.8

(ring CH), 136.2 (=CH)

2-Vinyl-4H-1,3-dithiin

3.10 (d, 2H, CH₂), 4.80 (t, 1H,

CH), 5.20-5.40 (m, 2H, =CH₂),

5.80 (d, 1H, ring CH), 6.00-

6.20 (m, 1H, =CH), 6.10 (d,

1H, ring CH)

31.8 (CH₂), 43.5 (CH), 118.2

(=CH₂), 123.1 (ring CH), 125.9

(ring CH), 134.7 (=CH)

Note: The presented NMR data are approximate and can vary depending on the solvent and

instrument used. These values are compiled from various sources and predictive models for

illustrative purposes.

Mass spectrometry provides information about the molecular weight and fragmentation patterns

of the isomers, which can be used for their identification and structural analysis.

Dithiolethiones: Typically show a prominent molecular ion peak (M⁺). Fragmentation often

involves the loss of sulfur atoms or the cleavage of the dithiole ring.

Vinyldithiins: Also exhibit a clear molecular ion peak. A characteristic fragmentation pathway

is the retro-Diels-Alder reaction, which can lead to the formation of thioacrolein (C₃H₄S).[5]

Synthesis of C5H6S2 Isomers
The synthesis of specific C5H6S2 isomers requires tailored chemical strategies. The following

sections provide an overview of established synthetic routes.

Synthesis of Dithiolethiones
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A common and effective method for the synthesis of 1,2-dithiole-3-thiones involves the

thionation of 1,3-dicarbonyl compounds or their derivatives using a thionating agent such as

Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀).[5][6]

1,3-Dicarbonyl
Compound

1,2-Dithiole-3-thione

Thionation

Lawesson's Reagent
or P4S10/S8

Click to download full resolution via product page

Figure 2: General synthesis pathway for 1,2-dithiole-3-thiones.

This protocol is a generalized procedure based on established literature methods.

Materials:

2-Methyl-3-(pyrazin-2-yl)-3-oxopropanenitrile

Lawesson's Reagent

Toluene (anhydrous)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

To a solution of 2-methyl-3-(pyrazin-2-yl)-3-oxopropanenitrile (1 equivalent) in anhydrous

toluene, add Lawesson's reagent (0.5 equivalents).

Reflux the reaction mixture under a nitrogen atmosphere for 4-6 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel, using a gradient of hexane

and ethyl acetate as the eluent.

Combine the fractions containing the desired product and evaporate the solvent to yield

Oltipraz as a yellow solid.

Characterize the final product by NMR, MS, and melting point analysis.

Self-Validation: The purity of the final product should be assessed by ¹H NMR and HPLC. The

characteristic spectroscopic data should match the expected values for Oltipraz. The melting

point should be sharp and consistent with the literature value.

Synthesis of Vinyldithiins
Vinyldithiins are naturally occurring compounds found in garlic oil.[7] Their formation is a result

of the thermal or enzymatic decomposition of allicin, a key organosulfur compound in garlic.[5]

The synthesis of vinyldithiins can be achieved by mimicking this natural process.

Allicin Thermal or
Enzymatic Decomposition

Thioacrolein
(Intermediate)

[4+2] Cycloaddition
(Diels-Alder)

3-Vinyl-4H-1,2-dithiin &
2-Vinyl-4H-1,3-dithiin

Click to download full resolution via product page

Figure 3: Formation of vinyldithiins from allicin.

This protocol describes a general method for the extraction and formation of vinyldithiins from

garlic.

Materials:

Fresh garlic cloves

Vegetable oil (e.g., olive oil)
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Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Diethyl Ether for chromatography

Procedure:

Crush fresh garlic cloves and immediately mix them with vegetable oil in a flask.

Heat the mixture gently (around 40-60 °C) for several hours with stirring. This promotes the

conversion of allicin to vinyldithiins.[7]

After cooling, filter the mixture to remove the solid garlic residues.

Dry the resulting garlic oil over anhydrous sodium sulfate.

Separate the vinyldithiin isomers from the oil by column chromatography on silica gel, using

a mixture of hexane and diethyl ether as the eluent. The two main isomers, 3-vinyl-4H-1,2-

dithiin and 2-vinyl-4H-1,3-dithiin, can be separated with careful chromatography.

Characterize the isolated isomers by GC-MS and NMR spectroscopy.

Self-Validation: The identity and purity of the isolated vinyldithiins should be confirmed by

comparing their GC retention times and mass spectra with those of authentic standards or with

data reported in the literature. NMR analysis will further confirm the structural assignments.

Pharmacological and Biological Properties
The isomers of C5H6S2 exhibit a wide range of biological activities, making them attractive

candidates for drug discovery and development.

Dithiolethiones: Potent Chemopreventive Agents
Dithiolethiones, particularly substituted 1,2-dithiole-3-thiones, are well-known for their potent

chemopreventive and antioxidant properties.
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Mechanism of Action: Many dithiolethiones are potent inducers of phase II detoxification

enzymes, such as NAD(P)H:quinone oxidoreductase 1 (NQO1) and glutathione S-

transferases (GSTs). This induction is primarily mediated through the activation of the Nrf2-

Keap1 signaling pathway. By enhancing the cellular antioxidant defense mechanisms,

dithiolethiones can protect cells from oxidative damage and the carcinogenic effects of

various xenobiotics.

Anticancer Activity: Several dithiolethiones, including the well-studied compound Oltipraz,

have demonstrated significant anticancer activity in preclinical models. Their ability to induce

apoptosis, inhibit cell proliferation, and modulate inflammatory pathways contributes to their

anticancer effects.

Cytotoxicity: While exhibiting selective toxicity towards cancer cells, some dithiolethiones can

also show cytotoxicity to normal cells at higher concentrations. Therefore, careful dose-

response studies are essential in their development as therapeutic agents.[8]

Vinyldithiins: Bioactive Compounds from Garlic
Vinyldithiins, as major components of garlic oil, contribute to the well-documented health

benefits of garlic.[7]

Antioxidant and Anti-inflammatory Activity: Vinyldithiins have been shown to possess

significant antioxidant and anti-inflammatory properties. They can scavenge free radicals and

inhibit the production of pro-inflammatory mediators.[9]

Cardiovascular Effects: Some studies suggest that vinyldithiins may have beneficial effects

on the cardiovascular system, including antiplatelet and vasorelaxant activities.

Pharmacokinetics: Studies on the pharmacokinetics of vinyldithiins have shown that they are

bioavailable after oral administration, although their metabolism can be rapid.[10]

Comparative Bioactivity
While both dithiolethiones and vinyldithiins exhibit antioxidant properties, their primary

mechanisms and potency can differ. Dithiolethiones are particularly potent inducers of the Nrf2

pathway, leading to a long-lasting upregulation of cellular antioxidant defenses. Vinyldithiins, on

the other hand, may act more as direct free radical scavengers. A direct comparative study of
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the antioxidant efficacy of a wide range of C5H6S2 isomers would be a valuable area for future

research.[11][12][13][14]

Applications and Future Perspectives
The unique properties of C5H6S2 isomers open up a wide range of potential applications.

Drug Development: The potent biological activities of dithiolethiones make them promising

lead compounds for the development of new anticancer and chemopreventive drugs. Further

research into structure-activity relationships and optimization of their pharmacokinetic

properties is warranted. Vinyldithiins and other garlic-derived organosulfur compounds are

also being investigated for their therapeutic potential in various diseases.[3][4][15][16][17]

Materials Science: The sulfur-rich nature of these compounds makes them interesting

building blocks for the synthesis of novel polymers and materials with unique optical,

electronic, and mechanical properties.

Agrochemicals: Some organosulfur compounds have shown promise as pesticides and

herbicides, and the C5H6S2 scaffold could be explored for the development of new

agrochemicals.

Conclusion
The molecular formula C5H6S2 represents a rich and diverse family of isomeric compounds

with a wide spectrum of chemical and biological properties. From the potent chemopreventive

dithiolethiones to the bioactive vinyldithiins found in garlic, these organosulfur compounds offer

significant opportunities for scientific exploration and technological innovation. This guide has

provided a comprehensive overview of their core properties, synthesis, and potential

applications, with the aim of stimulating further research and development in this exciting field.

As our understanding of the intricate structure-activity relationships of these isomers deepens,

so too will our ability to harness their full potential for the benefit of human health and materials

science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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